Cas no 61610-54-6 (4-chloro-3-oxo-N-(p-tolyl)butyramide)

4-chloro-3-oxo-N-(p-tolyl)butyramide structure
61610-54-6 structure
Product Name:4-chloro-3-oxo-N-(p-tolyl)butyramide
CAS No:61610-54-6
MF:C11H12ClNO2
MW:225.671482086182
CID:954795
PubChem ID:3017269
Update Time:2025-04-19

4-chloro-3-oxo-N-(p-tolyl)butyramide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-oxo-N-(p-tolyl)butyramide
    • 4-chloro-N-(4-methylphenyl)-3-oxobutanamide
    • 61610-54-6
    • DTXSID70210634
    • EINECS 262-869-4
    • SCHEMBL6408760
    • NSNSCJAIRFVCBB-UHFFFAOYSA-N
    • DB-305720
    • NS00034745
    • Inchi: 1S/C11H12ClNO2/c1-8-2-4-9(5-3-8)13-11(15)6-10(14)7-12/h2-5H,6-7H2,1H3,(H,13,15)
    • InChI Key: NSNSCJAIRFVCBB-UHFFFAOYSA-N
    • SMILES: ClCC(CC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 225.05576
  • Monoisotopic Mass: 225.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.251
  • Boiling Point: 413.5°C at 760 mmHg
  • Flash Point: 203.9°C
  • Refractive Index: 1.573
  • PSA: 46.17
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